Cas no 61780-14-1 (Methanone, 3-pyridinyl(4-undecylphenyl)-)

• Product Name: Methanone, 3-pyridinyl(4-undecylphenyl)-
• CAS No: 61780-14-1
• MF: C₂₃H₃₁NO
• MW: 337.498346567154
• CID: 466416
• PubChem ID: 71392291
• Update Time: 2025-04-19

Methanone, 3-pyridinyl(4-undecylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 3-pyridinyl(4-undecylphenyl)-
• pyridin-3-yl-(4-undecylphenyl)methanone
• DTXSID10814110
• 61780-14-1
• (Pyridin-3-yl)(4-undecylphenyl)methanone

• Inchi： 1S/C23H31NO/c1-2-3-4-5-6-7-8-9-10-12-20-14-16-21(17-15-20)23(25)22-13-11-18-24-19-22/h11,13-19H,2-10,12H2,1H3
• InChI Key： OSQBEKKUVZSQIH-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)C1C=CC(=CC=1)CCCCCCCCCCC

Computed Properties

• Exact Mass: 337.24073
• Monoisotopic Mass: 337.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96